Cas no 832737-21-0 (1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 832737-21-0
• MF: C₉H₈Cl₂N₄
• MW: 243.092618942261
• MDL: MFCD03422588
• CID: 3058002
• PubChem ID: 7019339
• Update Time: 2025-10-31

1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-benzyl)-1 H -[1,2,4]triazol-3-ylamine
• 1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine
• 1-(2,6-Dichloro-benzyl)-1H-[1,2,4]triazol-3-ylamine
• 1-[(2,6-dichlorophenyl)methyl]-1,2,4-triazol-3-amine
• EN300-228715
• CS-0268974
• 832737-21-0
• 1-[(2,6-dichlorophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 1-(2,6-Dichlorobenzyl)-1,2-dihydro-3h-1,2,4-triazol-3-imine
• AKOS000305062
• STK312132
• 1-(2,6-dichlorobenzyl)-1H-1,2,4-triazol-3-amine
• BBL038484

• MDL： MFCD03422588
• Inchi： 1S/C9H8Cl2N4/c10-7-2-1-3-8(11)6(7)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
• InChI Key： ITSGRBOJRXXVKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=NC(N)=N1)Cl

Computed Properties

• Exact Mass: 242.0126017Da
• Monoisotopic Mass: 242.0126017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 832737-21-0)

The compound 1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine, identified by its CAS number 832737-21-0, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a 1,2,4-triazole core with a 2,6-dichlorophenyl substituent, which contributes to its diverse biological activities. Researchers and industry professionals frequently search for terms like "1,2,4-triazole derivatives", "dichlorophenyl compounds", and "CAS 832737-21-0 applications", reflecting its relevance in modern scientific inquiries.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum applications in medicinal chemistry. The 1,2,4-triazole moiety, in particular, is known for its role in designing molecules with antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a 2,6-dichlorophenyl group enhances the compound's lipophilicity and binding affinity, making it a promising candidate for drug development. Searches for "1,2,4-triazole amine derivatives" and "dichlorophenylmethyl triazole synthesis" highlight the growing interest in optimizing such structures for therapeutic use.

From a synthetic chemistry perspective, 1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine is synthesized through multi-step reactions involving the condensation of 1,2,4-triazole-3-amine with 2,6-dichlorobenzyl halides. This process is often optimized for yield and purity, as indicated by frequent queries like "CAS 832737-21-0 synthesis protocol" and "triazol-3-amine purification methods". The compound's stability under various conditions also makes it a subject of interest for formulation scientists exploring "excipient compatibility" and "drug delivery systems".

The agrochemical sector has also explored the potential of 1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine as a precursor for crop protection agents. Its structural similarity to known fungicides has led to investigations into its efficacy against plant pathogens. Keywords such as "triazole fungicides" and "dichlorophenyl agrochemicals" are commonly associated with this compound, underscoring its dual utility in pharmaceuticals and agriculture.

Environmental and safety profiles of CAS 832737-21-0 are another area of focus, with researchers examining its biodegradability and ecotoxicological effects. Queries like "1,2,4-triazole environmental impact" and "dichlorophenyl compound safety" reflect the need for sustainable chemical practices. Regulatory compliance and green chemistry principles are increasingly integrated into the development of such compounds, aligning with global trends toward eco-friendly solutions.

In conclusion, 1-(2,6-dichlorophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 832737-21-0) represents a versatile chemical with significant potential across multiple industries. Its structural uniqueness, coupled with its biological and physicochemical properties, makes it a valuable subject for ongoing research. As scientific communities continue to explore "triazole-based drug discovery" and "dichlorophenyl applications", this compound is poised to remain at the forefront of innovation.